molecular formula C36H70O6Pb2 B213079 Dioxobis(stearato)dilead CAS No. 56189-09-4

Dioxobis(stearato)dilead

Cat. No. B213079
CAS RN: 56189-09-4
M. Wt: 491 g/mol
InChI Key: ONUFRYFLRFLSOM-UHFFFAOYSA-M
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Description

Dioxobis(stearato)dilead, also known as Dibasic Lead Stearate, is an organic lead compound . It was identified as a Substance of Very High Concern (SVHC) according to Article 57 © as it is classified in Annex VI, part 3, Table 3.1 of Regulation (EC) No 1272/2008 as toxic . It is used as a stabilizer for plastics and rubber processing, in extreme-pressure lubricants, and as a drier in varnishes .


Physical And Chemical Properties Analysis

Dioxobis(stearato)dilead is a white powder with a slight fatty odor . More detailed physical and chemical properties are not available from the current resources.

Scientific Research Applications

Template Synthesis and Crystal Structure Analysis

Research by Tadokoro et al. (1990) in the field of inorganic chemistry involved the synthesis of a dilead(II) complex using a macrocycle with an N4O2 donor set. This study, focusing on the crystal structure of the complex, provides insights into the molecular architecture and potential applications in materials science and coordination chemistry (Tadokoro et al., 1990).

Novel Reactions and Synthesis Pathways

Mirzaei, Han, and Tanaka (2000) explored the disproportionation of organo-ditin and -dilead compounds with organic dichalcogenides under room light. Their findings contribute to understanding novel synthesis pathways for organo-tin and -lead chalcogenides, relevant in materials science and industrial chemistry (Mirzaei, Han, & Tanaka, 2000).

Vegetable Oil Decarboxylation for Fuel Production

Kubičková et al. (2005) investigated the deoxygenation reaction of vegetable oils over a carbon-supported metal catalyst. This study is significant for the production of diesel-fuel-like hydrocarbons, demonstrating the application of stearic acid, a component related to stearato in dilead compounds, in renewable fuel production (Kubičková et al., 2005).

Chemical Transformation Studies

Maerker, Haeberer, and Ault (1964) conducted research on the acid-catalyzed conversion of epoxyesters to hydroxyesters, a process relevant to chemical transformations involving stearic acid derivatives. Such studies are important for understanding the reactivity and potential applications of similar dilead compounds (Maerker, Haeberer, & Ault, 1964).

Safety And Hazards

Dioxobis(stearato)dilead is classified as toxic for reproduction, Category 1A, (H360D “May damage the unborn child”) and was therefore included in the Candidate List for authorization . Dust may form an explosive mixture with air; it should be kept away from high heat and sources of ignition . It is incompatible with oxidizers (chlorates, nitrates, peroxides, permanganates, perchlorates, chlorine, bromine, fluorine, etc.); contact may cause fires or explosions .

Future Directions

Dioxobis(stearato)dilead was identified as a Substance of Very High Concern (SVHC) and is subject to authorization . The European Chemicals Agency (ECHA) is required to regularly prioritize the substances from the Candidate List and to submit to the European Commission recommendations of substances that should be subject to authorization . This suggests that the use and management of Dioxobis(stearato)dilead will be under strict regulation and scrutiny in the future.

properties

InChI

InChI=1S/C18H36O2.Pb/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONUFRYFLRFLSOM-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCCCC(=O)[O-].[Pb]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H35O2Pb-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

491 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Powdery white solid with a slight fatty odor. Sinks in water. (USCG, 1999)
Record name LEAD STEARATE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/3746
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Flash Point

greater than 450 °F (USCG, 1999)
Record name LEAD STEARATE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/3746
Description CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management.
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Density

1.34 to 1.4 (USCG, 1999)
Record name LEAD STEARATE
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Description CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management.
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Product Name

Dioxobis(stearato)dilead

CAS RN

1072-35-1; 7428-48-0; 56189-09-4; 52652-59-2(replacedby56189-09-4), 56189-09-4
Record name LEAD STEARATE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/3746
Description CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management.
Explanation CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data.
Record name Lead, bis(octadecanoato)dioxodi-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056189094
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Lead, bis(octadecanoato)dioxodi-
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Record name Dioxobis(stearato)dilead
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.054.567
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Melting Point

240.3 °F (USCG, 1999)
Record name LEAD STEARATE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/3746
Description CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management.
Explanation CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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